Cas no 1185303-90-5 (3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride)

• Product Name: 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride
• CAS No: 1185303-90-5
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD09879253
• CID: 3164318
• PubChem ID: 45075573
• Update Time: 2025-11-01

3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Fluorophenoxy)methyl]-pyrrolidine hydrochloride
• CS-0441746
• 3-[(4-Fluorophenoxy)methyl]-pyrrolidine HCl
• 3-[(4-FLUOROPHENOXY)METHYL]PYRROLIDINE HYDROCHLORIDE
• 3-(4-fluorophenoxymethyl)pyrrolidine hydrochloride
• 3-((4-Fluorophenoxy)methyl)pyrrolidine hydrochloride
• 3-[(4-fluorophenoxy)methyl]pyrrolidine;hydrochloride
• 3-((4-Fluorophenoxy)methyl)pyrrolidinehydrochloride
• MFCD09879253
• AKOS015849112
• P17008
• 3-[(4-Fluorophenoxy)methyl]pyrrolidinehydrochloride
• AS-53734
• 3-((4-FLUOROPHENOXY)METHYL)PYRROLIDINE HCL
• 1185303-90-5
• 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride

• MDL： MFCD09879253
• Inchi： 1S/C11H14FNO.ClH/c12-10-1-3-11(4-2-10)14-8-9-5-6-13-7-9;/h1-4,9,13H,5-8H2;1H
• InChI Key： UEBKSMRVBVBGRV-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)OCC1CNCC1

Computed Properties

• Exact Mass: 231.0826200Da
• Monoisotopic Mass: 231.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride

3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride (CAS No. 1185303-90-5)

3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride, a compound with the CAS registry number 1185303-90-5, is a notable chemical entity that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a fluoro-substituted phenoxy group, and exists as its hydrochloride salt. The molecule's structure and properties make it a valuable subject for research, particularly in the development of novel therapeutic agents and as a building block in organic synthesis.

The synthesis of 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. The compound's synthesis begins with the preparation of the corresponding free base, 3-(4-fluorophenoxy)methylpyrrolidine, which is then converted into its hydrochloride salt through protonation using hydrochloric acid. This process ensures the formation of a stable and water-soluble salt, which is advantageous for various applications, including pharmaceutical formulations.

Recent studies have highlighted the potential of 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride as a precursor in drug discovery programs. Its structure provides a versatile platform for further functionalization, enabling researchers to explore its role in modulating various biological targets. For instance, modifications to the phenoxy group or the pyrrolidine ring can lead to compounds with enhanced bioavailability, improved pharmacokinetic profiles, or increased potency against specific therapeutic targets.

In terms of pharmacological activity, 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride has been investigated for its potential as a ligand in receptor-mediated signaling pathways. The presence of the fluoro-substituted phenoxy group introduces electronic and steric effects that can influence the compound's interaction with biological systems. These properties make it an interesting candidate for exploring its role in G-protein coupled receptor (GPCR) modulation or enzyme inhibition.

Moreover, advancements in computational chemistry have enabled researchers to predict the physicochemical properties and biological activity of 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride with greater accuracy. Molecular docking studies have provided insights into how this compound might bind to target proteins, while quantitative structure-activity relationship (QSAR) models have helped predict its potential efficacy and toxicity profiles.

The development of efficient synthetic routes for 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride has also been a focus of recent research efforts. Green chemistry principles have guided these efforts, emphasizing the use of environmentally friendly reagents and conditions to minimize waste and reduce environmental impact. Such approaches not only enhance the sustainability of chemical synthesis but also align with global initiatives aimed at promoting eco-friendly practices in drug development.

In conclusion, 3-(4-Fluorophenoxy)methylpyrrolidine Hydrochloride (CAS No. 1185303-90-5) stands as a significant compound in contemporary chemical research. Its unique structure, coupled with advancements in synthetic methodology and computational modeling, positions it as a promising tool for exploring new therapeutic avenues and advancing drug discovery efforts.